Cas no 255837-23-1 (Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester)
255837-23-1 structure
Product Name:Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester
CAS No:255837-23-1
MF:C9H9F3O3S
MW:254.226172208786
CID:1423200
PubChem ID:12193627
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester
- (3,4-dimethylphenyl) trifluoromethanesulfonate
- 255837-23-1
- SCHEMBL6940149
- NEZHQSLXAUSUTO-UHFFFAOYSA-N
- DTXSID70479906
-
- Inchi: 1S/C9H9F3O3S/c1-6-3-4-8(5-7(6)2)15-16(13,14)9(10,11)12/h3-5H,1-2H3
- InChI Key: NEZHQSLXAUSUTO-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 254.02200
- Monoisotopic Mass: 254.02244980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.75000
- LogP: 3.61260
Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
255837-23-1 (Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester) Related Products
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